Cas no 127191-96-2 (1-Butanol, 2-methyl-,1-nitrate)
127191-96-2 structure
Product Name:1-Butanol, 2-methyl-,1-nitrate
CAS No:127191-96-2
MF:C5H11NO3
MW:133.145741701126
CID:163220
PubChem ID:86219
Update Time:2025-04-19
1-Butanol, 2-methyl-,1-nitrate Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanol, 2-methyl-,1-nitrate
- 2-methylbutyl nitrate
- SCHEMBL11062410
- 127191-96-2
- DTXSID10925811
- 2-methyl-1-butyl nitrate
- 1-Butanol, 2-methyl-, 1-nitrate
-
- Inchi: 1S/C5H11NO3/c1-3-5(2)4-9-6(7)8/h5H,3-4H2,1-2H3
- InChI Key: QSSWLPYLLKHHLB-UHFFFAOYSA-N
- SMILES: O(CC(C)CC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 133.07393
- Monoisotopic Mass: 133.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 88.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 55Ų
Experimental Properties
- Density: 1.019
- Boiling Point: 147.6°Cat760mmHg
- Flash Point: 48.9°C
- Refractive Index: 1.418
- PSA: 52.37
1-Butanol, 2-methyl-,1-nitrate Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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